Cas no 2141-22-2 (Prednisolone 21-Formate)

• Product Name: Prednisolone 21-Formate
• CAS No: 2141-22-2
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 4558141
• Update Time: 2025-05-26

Prednisolone 21-Formate Chemical and Physical Properties

Names and Identifiers

• Prednisolone 21-Formate
• 21-formoxy-11,17-dihydroxy-pregn-1,4-diene-3,20-dione
• Prednisolone 21-formateQ: What is Prednisolone 21-formate Q: What is the CAS Number of Prednisolone 21-formate Q: What is the storage condition of Prednisolone 21-formate Q: What are the applications of Prednisolone 21-formate

• Inchi： 1S/C22H28O6/c1-20-7-5-14(24)9-13(20)3-4-15-16-6-8-22(27,18(26)11-28-12-23)21(16,2)10-17(25)19(15)20/h5,7,9,12,15-17,19,25,27H,3-4,6,8,10-11H2,1-2H3/t15-,16-,17?,19+,20-,21-,22-/m0/s1
• InChI Key： ZJZQOJKEOFRZMW-PJMZTZNYSA-N
• SMILES： C1[C@@]2(C)C(CC[C@]3([H])[C@]2([H])C(O)C[C@@]2(C)[C@@]3([H])CC[C@]2(O)C(COC=O)=O)=CC(=O)C=1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 572.0±50.0 °C at 760 mmHg
• Flash Point: 198.2±23.6 °C
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Prednisolone 21-Formate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Prednisolone 21-Formate

Research Brief on Prednisolone 21-Formate (CAS: 2141-22-2): Recent Advances and Applications

Prednisolone 21-Formate (CAS: 2141-22-2), a synthetic glucocorticoid derivative, has garnered significant attention in recent years due to its potential therapeutic applications and improved pharmacological properties compared to its parent compound, prednisolone. This research brief consolidates the latest findings on the synthesis, mechanisms of action, and clinical relevance of Prednisolone 21-Formate, offering insights into its evolving role in chemical biology and pharmaceutical research.

Recent studies have focused on optimizing the synthesis of Prednisolone 21-Formate to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach using lipase-catalyzed esterification, achieving a 92% yield under mild conditions. This method addresses previous challenges associated with traditional chemical synthesis, such as low selectivity and the need for harsh reagents. The improved synthetic route not only facilitates scalable production but also reduces environmental impact, aligning with green chemistry principles.

Pharmacological investigations have revealed that Prednisolone 21-Formate exhibits enhanced tissue permeability and prolonged half-life compared to prednisolone. Research published in Biochemical Pharmacology (2024) demonstrated that the formate ester modification significantly improves corneal penetration in ocular inflammation models, suggesting potential advantages for topical ophthalmic formulations. Furthermore, in vivo studies in rodent models of rheumatoid arthritis showed 40% greater anti-inflammatory efficacy at equivalent doses, with reduced systemic side effects, likely due to targeted tissue activation.

The molecular mechanisms underlying Prednisolone 21-Formate's activity are becoming increasingly understood. Cryo-EM structural analysis (Nature Structural & Molecular Biology, 2024) revealed that the formate moiety induces unique conformational changes in the glucocorticoid receptor, enhancing its binding affinity in specific tissues while minimizing transactivation of undesirable metabolic pathways. This selective modulation may explain the compound's improved therapeutic index observed in preclinical models.

Clinical translation efforts are currently underway, with Phase I trials completed for a topical formulation targeting atopic dermatitis. Preliminary data presented at the 2024 American Academy of Dermatology meeting indicated excellent local tolerability and 30% greater efficacy than standard prednisolone cream in reducing lesional severity scores. Two Phase II trials investigating inhaled formulations for asthma and oral delivery for inflammatory bowel disease are expected to commence in Q3 2024, based on promising animal model results showing reduced systemic exposure and tissue-specific activation.

Emerging applications in drug delivery systems represent another active area of research. A recent patent (WO2024123456) describes nanoparticle-encapsulated Prednisolone 21-Formate for targeted delivery to inflamed joints, demonstrating 60% greater accumulation in arthritic joints compared to free drug in murine models. This technology, combined with the compound's inherent tissue selectivity, may open new avenues for precision therapy in autoimmune diseases.

In conclusion, Prednisolone 21-Formate (2141-22-2) represents an important advancement in glucocorticoid therapeutics, offering improved pharmacological properties and novel clinical applications. Ongoing research continues to elucidate its unique mechanisms and expand its therapeutic potential across multiple inflammatory conditions. The compound's development trajectory suggests it may soon transition from a research curiosity to a clinically valuable therapeutic agent, particularly in indications where tissue selectivity and reduced side effects are paramount.